Cas no 1361610-32-3 (3-(3,4-Dichlorophenyl)-2-fluoro-6-methoxypyridine)

• Product Name: 3-(3,4-Dichlorophenyl)-2-fluoro-6-methoxypyridine
• CAS No: 1361610-32-3
• MF: C₁₂H₈Cl₂FNO
• MW: 272.102424621582
• CID: 4923062
• Update Time: 2025-05-26

3-(3,4-Dichlorophenyl)-2-fluoro-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-Dichlorophenyl)-2-fluoro-6-methoxypyridine

• Inchi： 1S/C12H8Cl2FNO/c1-17-11-5-3-8(12(15)16-11)7-2-4-9(13)10(14)6-7/h2-6H,1H3
• InChI Key： ZVHHSBHGZPRPRP-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C(=NC(=CC=1)OC)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 257
• XLogP3: 4.5
• Topological Polar Surface Area: 22.1

Additional information on 3-(3,4-Dichlorophenyl)-2-fluoro-6-methoxypyridine

Comprehensive Overview of 3-(3,4-Dichlorophenyl)-2-fluoro-6-methoxypyridine (CAS No. 1361610-32-3): Properties, Applications, and Research Insights

The compound 3-(3,4-Dichlorophenyl)-2-fluoro-6-methoxypyridine (CAS No. 1361610-32-3) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the dichlorophenyl and methoxypyridine moieties, make it a versatile intermediate for synthesizing bioactive molecules. Researchers have increasingly focused on this compound due to its role in modulating biological targets, particularly in drug discovery for neurological and metabolic disorders.

In recent years, the demand for fluorinated heterocycles like 3-(3,4-Dichlorophenyl)-2-fluoro-6-methoxypyridine has surged, driven by their enhanced metabolic stability and membrane permeability. These properties align with current trends in precision medicine and sustainable agrochemicals, addressing common search queries such as "fluoropyridines in drug design" or "eco-friendly pesticide intermediates." The compound's CAS No. 1361610-32-3 is frequently cited in patent literature, underscoring its industrial relevance.

Synthetic routes to 3-(3,4-Dichlorophenyl)-2-fluoro-6-methoxypyridine often involve palladium-catalyzed cross-coupling reactions or nucleophilic aromatic substitution, topics widely discussed in organic chemistry forums. Analytical characterization via NMR, HPLC, and mass spectrometry confirms its high purity, a critical factor for regulatory compliance in GMP manufacturing. This aligns with frequent industry searches for "analytical methods for fluorinated compounds."

Environmental and safety profiles of CAS No. 1361610-32-3 are rigorously evaluated, reflecting growing public interest in "green chemistry" and "Safer-by-Design" principles. Its low bioaccumulation potential and moderate biodegradability position it favorably compared to legacy halogenated compounds, a key point in ESG (Environmental, Social, and Governance)-driven research.

Future applications may exploit the compound's hydrogen-bonding capacity and lipophilicity (LogP ~3.2) for targeted drug delivery systems, a hot topic in nanomedicine research. Collaborative studies between computational chemists and experimentalists could optimize its structure-activity relationships, addressing frequent queries about "AI in molecular optimization."

In summary, 3-(3,4-Dichlorophenyl)-2-fluoro-6-methoxypyridine represents a compelling case study in modern medicinal chemistry and material science, bridging academic innovation with industrial applications while addressing contemporary concerns about sustainability and efficacy.